Cas no 142450-00-8 (2-Octadecenal,4-hydroxy-)

• Product Name: 2-Octadecenal,4-hydroxy-
• CAS No: 142450-00-8
• MF: C₁₈H₃₄O₂
• MW: 282.461366176605
• CID: 222608
• PubChem ID: 6366706
• Update Time: 2025-04-19

2-Octadecenal,4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Octadecenal,4-hydroxy-
• 4-hydroxyoctadec-2-enal
• (2E)-4-hydroxyoctadec-2-enal
• 4-Hydroxy-2-octadecenal
• 142450-00-8
• (E)-4-hydroxyoctadec-2-enal

• Inchi： 1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18(20)16-14-17-19/h14,16-18,20H,2-13,15H2,1H3/b16-14+
• InChI Key： USLARJCWWSVJJH-JQIJEIRASA-N
• SMILES： OC(/C=C/C=O)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 282.25602
• Monoisotopic Mass: 282.25588
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 6.5

Experimental Properties

• Density: 0.898
• Boiling Point: 411.8°Cat760mmHg
• Flash Point: 175.8°C
• Refractive Index: 1.466
• PSA: 37.3